Cas no 1805780-71-5 (Ethyl 2-(3-bromopropyl)-5-formylbenzoate)
Ethyl 2-(3-bromopropyl)-5-formylbenzoate is a versatile brominated aromatic ester with a reactive aldehyde functional group, making it a valuable intermediate in organic synthesis. Its molecular structure, featuring both a bromopropyl side chain and a formyl group, enables selective modifications, particularly in cross-coupling reactions and nucleophilic substitutions. The compound is useful in pharmaceutical and agrochemical research for constructing complex heterocycles or functionalized aromatic systems. The ethyl ester moiety enhances solubility in organic solvents, facilitating further derivatization. Careful handling is recommended due to the reactivity of the bromoalkyl and aldehyde groups. This compound is typically employed in controlled synthetic applications requiring precise functional group transformations.
1805780-71-5 structure
Product Name:Ethyl 2-(3-bromopropyl)-5-formylbenzoate
CAS No:1805780-71-5
MF:C13H15BrO3
MW:299.160403490067
CID:4795070
Update Time:2025-06-07
Ethyl 2-(3-bromopropyl)-5-formylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(3-bromopropyl)-5-formylbenzoate
-
- Inchi： 1S/C13H15BrO3/c1-2-17-13(16)12-8-10(9-15)5-6-11(12)4-3-7-14/h5-6,8-9H,2-4,7H2,1H3
- InChI Key： IWTXJVAKFXMLGN-UHFFFAOYSA-N
- SMILES： BrCCCC1C=CC(C=O)=CC=1C(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 255
- XLogP3: 3
- Topological Polar Surface Area: 43.4
Ethyl 2-(3-bromopropyl)-5-formylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015006713-250mg |
Ethyl 2-(3-bromopropyl)-5-formylbenzoate |
1805780-71-5 | 97% | 250mg |
484.80 USD | 2021-05-31 | |
| Alichem | A015006713-500mg |
Ethyl 2-(3-bromopropyl)-5-formylbenzoate |
1805780-71-5 | 97% | 500mg |
790.55 USD | 2021-05-31 | |
| Alichem | A015006713-1g |
Ethyl 2-(3-bromopropyl)-5-formylbenzoate |
1805780-71-5 | 97% | 1g |
1,445.30 USD | 2021-05-31 |
Ethyl 2-(3-bromopropyl)-5-formylbenzoate Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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